Cas no 2807454-94-8 (2-(2,2-Dichloro-1-hydroxyethyl)-4-methylphenol)

• Product Name: 2-(2,2-Dichloro-1-hydroxyethyl)-4-methylphenol
• CAS No: 2807454-94-8
• MF: C₉H₁₀Cl₂O₂
• MW: 221.080501079559
• CID: 6795764
• PubChem ID: 164893672
• Update Time: 2025-05-19

2-(2,2-Dichloro-1-hydroxyethyl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2807454-94-8
• MFCD34759740
• 2-(2,2-Dichloro-1-hydroxyethyl)-4-methylphenol

• Inchi： 1S/C9H10Cl2O2/c1-5-2-3-7(12)6(4-5)8(13)9(10)11/h2-4,8-9,12-13H,1H3
• InChI Key： IGOAOQQXYOOJDV-UHFFFAOYSA-N
• SMILES： ClC(C(C1C(=CC=C(C)C=1)O)O)Cl

Computed Properties

• Exact Mass: 220.0057849g/mol
• Monoisotopic Mass: 220.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(2,2-Dichloro-1-hydroxyethyl)-4-methylphenol

Introduction to 2-(2,2-Dichloro-1-hydroxyethyl)-4-methylphenol (CAS No. 2807454-94-8)

2-(2,2-Dichloro-1-hydroxyethyl)-4-methylphenol (CAS No. 2807454-94-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a phenolic ring substituted with a dichlorohydroxyethyl group and a methyl group, which endows it with distinct chemical properties and reactivity profiles.

The dichlorohydroxyethyl substitution on the phenolic ring is particularly noteworthy, as it introduces chlorine atoms that can influence the compound's electronic and steric properties. Chlorine atoms are known to enhance the lipophilicity of molecules, which can improve their membrane permeability and bioavailability. Additionally, the presence of the hydroxyl group can facilitate hydrogen bonding interactions, potentially enhancing the compound's binding affinity to biological targets.

Recent studies have explored the potential applications of 2-(2,2-Dichloro-1-hydroxyethyl)-4-methylphenol in various therapeutic areas. One of the most promising areas of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, 2-(2,2-Dichloro-1-hydroxyethyl)-4-methylphenol has shown promise in anti-inflammatory applications. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(2,2-Dichloro-1-hydroxyethyl)-4-methylphenol could be a valuable candidate for the development of new anti-inflammatory drugs.

The methyl substitution on the phenolic ring also plays a crucial role in the compound's biological activity. Methyl groups are known to increase the lipophilicity and stability of molecules, which can enhance their pharmacokinetic properties. This substitution may also influence the compound's ability to interact with specific protein targets, making it a versatile scaffold for drug design.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,2-Dichloro-1-hydroxyethyl)-4-methylphenol in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits a favorable safety profile. These findings have paved the way for further clinical investigations to explore its therapeutic potential in more detail.

From a synthetic chemistry perspective, 2-(2,2-Dichloro-1-hydroxyethyl)-4-methylphenol can be prepared through a series of well-defined chemical reactions. One common synthetic route involves the reaction of 4-methylphenol with dichloroacetaldehyde followed by reduction and hydrolysis steps. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The unique combination of structural features in 2-(2,2-Dichloro-1-hydroxyethyl)-4-methylphenol makes it an attractive candidate for further research and development in medicinal chemistry. Its potential applications in antimicrobial and anti-inflammatory therapies highlight its significance as a novel therapeutic agent. As research continues to uncover new insights into its mechanisms of action and biological effects, this compound is poised to make significant contributions to the field of drug discovery.